N-Benzyl vs. N-Phenyl Substituent Flexibility
The target compound incorporates a 4-methoxybenzyl substituent (Ar-CH₂-NH-SO₂-) rather than the 4-methoxyphenyl group (Ar-NH-SO₂-) found in the closest analog CAS 1707372-57-3. This methylene spacer introduces an additional rotatable bond (6 vs. 5 for the phenyl analog) [1], alters the sulfonamide NH pKa by removing direct aromatic conjugation, and modifies the spatial relationship between the methoxyphenyl ring and the thiophene core. In thiophene-based sulfonamide series evaluated against carbonic anhydrase I and II, N-substituent variations produced IC₅₀ shifts exceeding 10-fold, with benzyl-substituted congeners showing altered isoform selectivity profiles relative to phenyl-substituted counterparts [2]. The benzyl group's conformational freedom also reduces steric congestion near the sulfonamide zinc-binding motif, potentially preserving inhibitory capacity that could be compromised in more rigid N-aryl analogs.
| Evidence Dimension | Rotatable bond count and conformational flexibility |
|---|---|
| Target Compound Data | 6 rotatable bonds (C₁₄H₁₇N₃O₄S₂, MW 355.44) [1] |
| Comparator Or Baseline | 5 rotatable bonds for N-(4-methoxyphenyl) analog (C₁₂H₁₃N₃O₄S₂, MW 327.4) |
| Quantified Difference | 1 additional rotatable bond (+20% relative); methylene spacer introduces sp³ geometry at the N-attachment point |
| Conditions | Computed from 2D molecular structure; no experimental conformational analysis available |
Why This Matters
Increased conformational flexibility and altered NH electronics directly influence target binding pose and isoform selectivity, critical parameters for screening library design where scaffold novelty and unexplored chemical space are valued over known pharmacophores.
- [1] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source
- [2] Alım, Z. et al. Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. Pharmacological Reports, 2020, 72, 1738–1748. View Source
